Cas no 946351-38-8 (3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea)

• Product Name: 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea
• CAS No: 946351-38-8
• MF: C₂₆H₂₆FN₃O₃S
• MW: 479.566348552704
• CID: 6308870
• PubChem ID: 16918144
• Update Time: 2025-07-09

3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea
• 1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(m-tolyl)urea
• 3-[2-({1-[(4-fluorophenyl)methyl]-2-methyl-1H-indol-3-yl}sulfonyl)ethyl]-1-(3-methylphenyl)urea
• 946351-38-8
• AKOS024643503
• F2369-0156
• 1-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]-3-(3-methylphenyl)urea

• Inchi： 1S/C26H26FN3O3S/c1-18-6-5-7-22(16-18)29-26(31)28-14-15-34(32,33)25-19(2)30(24-9-4-3-8-23(24)25)17-20-10-12-21(27)13-11-20/h3-13,16H,14-15,17H2,1-2H3,(H2,28,29,31)
• InChI Key： SPRVRHZNMHCRIG-UHFFFAOYSA-N
• SMILES： S(CCNC(NC1C=CC=C(C)C=1)=O)(C1C2C=CC=CC=2N(CC2C=CC(=CC=2)F)C=1C)(=O)=O

Computed Properties

• Exact Mass: 479.16789104g/mol
• Monoisotopic Mass: 479.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea

3-2-({1-(4-Fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea (CAS No. 946351-38-8): A Comprehensive Overview

3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea, also known by its CAS number 946351-38-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonyl group, a urea moiety, and substituted indole and phenyl rings. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea involves a series of intricate chemical reactions, including the formation of the indole ring, the introduction of the fluorophenyl and methyl groups, and the final coupling with the urea moiety. The synthetic route is highly optimized to ensure high yields and purity, making it suitable for further pharmaceutical development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, this compound has also shown promise in cancer research. Studies have demonstrated that 3-2-({1-(4-fluorophenyl)methyl-2-methyl-1H-indol-3-yl}sulfonyl)ethyl-1-(3-methylphenyl)urea possesses anti-proliferative and pro-apoptotic activities against various cancer cell lines. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

The pharmacokinetic properties of 3-2-{(1-(4-fluorophenyl)methyl)-2-methylindol}-3-sulfonylethyl)-1-(3-methylphenyl)urea have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further clinical evaluation. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma and tissues. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of 3-{(2-{[1-(4-fluorophenyl)methyl]-2-methylindol}-3-sulfonylethyl)}urea. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{(2-{[1-(4-fluorophenyl)methyl]-2-methylindol}-3-sulfonylethyl)}urea (CAS No. 946351-38-8) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for addressing unmet medical needs in areas such as inflammation and cancer.